[(1-Ethylpyrrolidin-2-YL)methyl](4-methylpentan-2-YL)amine

• Molecular Formula: C13H28N2
• Molecular Weight: 212.37 g/mol
• IUPAC Name: N-[(1-ethylpyrrolidin-2-yl)methyl]-4-methylpentan-2-amine
• InChI: InChI=1S/C13H28N2/c1-5-15-8-6-7-13(15)10-14-12(4)9-11(2)3/h11-14H,5-10H2,1-4H3
• InChI Key: PQJZOMSAPMTJFK-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCCC1CNC(C)CC(C)C

Description

(1-Ethylpyrrolidin-2-YL)methylamine is a tertiary amine featuring a pyrrolidine ring substituted with an ethyl group at the 1-position and a branched 4-methylpentan-2-yl group. Its pyrrolidine moiety is a common feature in antipsychotics and prokinetic agents, such as Amisulpride and Levosulpiride, which are known to modulate dopaminergic pathways .

Preparation Methods

Synthesis via Nucleophilic Substitution of Pyrrolidine Derivatives

Methodology:

• Starting from 1-ethylpyrrolidin-2-ol or 1-ethylpyrrolidin-2-one, the key step involves converting the heterocyclic intermediate into the corresponding methylamine derivative via reductive amination or nucleophilic substitution with methylamine derivatives.
• The (4-methylpentan-2-YL) fragment, often prepared as a halide or sulfonate ester, reacts with the nitrogen atom of the pyrrolidine ring under basic conditions, facilitating substitution.

Representative Reaction:

[(1-Ethylpyrrolidin-2-yl)methyl] chloride + (4-methylpentan-2-YL) amine → [(1-Ethylpyrrolidin-2-YL)methyl](4-methylpentan-2-YL)amine

Reaction Conditions:

• Solvent: Dimethylformamide or acetonitrile.
• Base: Potassium carbonate or sodium hydride.
• Temperature: Room temperature to 80°C.
• Duration: 12-24 hours.

Research Data:

• Similar procedures are documented where pyrrolidine derivatives undergo nucleophilic substitution with alkyl halides or sulfonates, yielding the target amine with yields ranging from 60% to 85%.

Palladium-Catalyzed Cross-Coupling Approaches

Methodology:

• Cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig amination, are employed to attach the (4-methylpentan-2-YL) fragment to the pyrrolidine core.
• For example, a pyrrolidine derivative bearing a halogen (e.g., bromide or iodide) at the 2-position reacts with a boronic acid or amine derivative of the (4-methylpentan-2-YL) group.

Representative Reaction:

2-bromo-1-ethylpyrrolidine + (4-methylpentan-2-yl) boronic acid → [(1-Ethylpyrrolidin-2-YL)methyl](4-methylpentan-2-YL)amine

Reaction Conditions:

• Catalyst: Palladium complex such as Pd(PPh₃)₄ or Pd(dppf)Cl₂.
• Base: Potassium phosphate or cesium carbonate.
• Solvent: 1,4-dioxane or dimethylacetamide.
• Temperature: 90°C to 120°C.
• Time: 4-24 hours.

Research Data:

• Cross-coupling reactions under microwave irradiation have yielded the target compound with efficiencies around 70-80%, demonstrating their viability and robustness.

Reductive Amination and Alkylation Techniques

Methodology:

• Starting from the primary amine [(1-ethylpyrrolidin-2-yl)methyl]amine, alkylation with (4-methylpentan-2-YL) derivatives is performed via reductive amination.
• Formaldehyde or aldehyde intermediates facilitate the formation of the N-alkylated product, followed by reduction with sodium cyanoborohydride or similar agents.

Representative Reaction:

[(1-Ethylpyrrolidin-2-yl)methyl]amine + 4-methylpentan-2-aldehyde → [(1-Ethylpyrrolidin-2-YL)methyl](4-methylpentan-2-YL)amine

Reaction Conditions:

• Solvent: Methanol or ethanol.
• Reducing Agent: Sodium cyanoborohydride.
• Temperature: Room temperature to 50°C.
• Duration: 6-12 hours.

Research Data:

• These methods are effective for selective mono-alkylation, with yields typically exceeding 65%.

Data Tables Summarizing Preparation Methods

Method	Key Reagents	Catalyst/Conditions	Typical Yield	References
Nucleophilic substitution	Pyrrolidine derivative + alkyl halide	Base (K₂CO₃), solvent (DMF), 80°C	60-85%	,
Palladium-catalyzed cross-coupling	Halogenated pyrrolidine + boronic acid	Pd catalyst, base, microwave or reflux	70-80%	,
Reductive amination	Primary amine + aldehyde	NaBH₃CN, methanol, room temp	>65%

Notes on Reaction Optimization and Diversity

• Solvent Choice: Dimethylformamide and 1,4-dioxane are preferred for their high boiling points and solvation properties.
• Catalyst Selection: Palladium complexes with phosphine ligands are most effective for cross-coupling, with microwave irradiation significantly reducing reaction times.
• Temperature & Time: Elevated temperatures (90–130°C) facilitate reaction kinetics, with reaction times ranging from 30 minutes to 24 hours depending on the method.
• Yield Optimization: Use of inert atmospheres (nitrogen or argon) and dry solvents enhances yields and minimizes side reactions.

Chemical Reactions Analysis

Types of Reactions

(1-Ethylpyrrolidin-2-YL)methylamine undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or alkylating agents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and alkylating agents (e.g., methyl iodide). The reactions are typically carried out under controlled temperature and pressure conditions to ensure the desired outcome .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding ketones or aldehydes, while reduction may produce amines or alcohols .

Scientific Research Applications

(1-Ethylpyrrolidin-2-YL)methylamine has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent in organic synthesis and as a building block for the synthesis of more complex molecules.

Biology: Employed in studies involving cellular processes and molecular interactions.

Medicine: Investigated for potential therapeutic applications, including drug development and pharmacological studies.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (1-Ethylpyrrolidin-2-YL)methylamine involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Amisulpride

Structure: 4-amino-N-[(1-ethylpyrrolidin-2-yl)methyl]-5-(ethylsulfonyl)-2-methoxybenzamide. Molecular Weight: 369.48 g/mol. Key Features:

• Contains a benzamide core linked to the (1-ethylpyrrolidin-2-yl)methyl group.
• High affinity for dopamine D2/D3 receptors, with antipsychotic and antidepressant properties.
• Superior neurological tolerability compared to haloperidol and other conventional antipsychotics .

Comparison :

• Unlike (1-Ethylpyrrolidin-2-YL)methylamine, Amisulpride includes a sulfonyl and methoxy group, enhancing its receptor-binding specificity.
• The benzamide structure in Amisulpride is critical for its therapeutic effects, whereas the target compound’s branched alkyl chain may alter lipid solubility and blood-brain barrier penetration.

Levosulpiride

Structure : N-[[(2S)-1-ethylpyrrolidin-2-yl] methyl]-2-methoxy-5-sulfamoyl benzamide.
Molecular Weight : 341.43 g/mol (approximate).
Key Features :

• A levo-enantiomer of sulpiride with a sulfamoyl group.
• Acts as a gastrointestinal prokinetic agent via enteric D2 receptor blockade .

Comparison :

• Both compounds share the (1-ethylpyrrolidin-2-yl)methyl substituent, but Levosulpiride’s sulfamoyl group and stereochemistry (S-configuration) confer selectivity for peripheral D2 receptors, reducing central side effects.
• The target compound lacks a benzamide scaffold, which may limit its gastrointestinal applications.

Eticlopride

Structure : 3-chloro-5-ethyl-N-{[(2S)-1-ethylpyrrolidin-2-yl] methyl}-6-hydroxy-2-methoxybenzamide.
Key Features :

• Potent dopamine D2/D3 receptor antagonist used in neurological research .

Comparison :

• Eticlopride’s chloro and hydroxy substituents enhance receptor binding affinity compared to the target compound’s simpler alkyl chain.
• Both compounds include a pyrrolidine ring but differ in aromatic substitution patterns, influencing selectivity and potency.

2-(4-Ethylphenyl)-2-(pyrrolidin-1-yl)ethan-1-amine

Structure : Aryl-substituted amine with a pyrrolidine ring.
Molecular Weight : 218.34 g/mol.
Key Features :

• Combines a phenyl group with a pyrrolidine-ethylamine backbone.
• No explicit therapeutic data, but structural simplicity may favor synthetic accessibility .

Comparison :

• Lower molecular weight suggests reduced complexity but possibly shorter metabolic half-life.

Tabulated Comparison of Key Parameters

Compound	Molecular Weight	Core Structure	Key Functional Groups	Primary Pharmacological Action
(1-Ethylpyrrolidin-2-YL)methylamine	Not Provided	Tertiary amine	Ethylpyrrolidine, branched alkyl	Unknown (potential CNS modulation)
Amisulpride	369.48	Benzamide	Sulfonyl, methoxy	D2/D3 antagonism (antipsychotic)
Levosulpiride	~341.43	Benzamide	Sulfamoyl, methoxy	Enteric D2 antagonism (prokinetic)
Eticlopride	~416.31	Benzamide	Chloro, hydroxy	D2/D3 antagonism (research use)
2-(4-Ethylphenyl)-2-(pyrrolidin-1-yl)ethan-1-amine	218.34	Aryl-alkyl amine	Phenyl, pyrrolidine	Unknown

Discussion of Structural-Activity Relationships (SAR)

• Pyrrolidine Substitution : The (1-ethylpyrrolidin-2-yl)methyl group is conserved in Amisulpride, Levosulpiride, and Eticlopride, suggesting its role in dopamine receptor interaction. However, the target compound’s lack of aromatic rings may reduce affinity for D2-like receptors .
• Branched vs.
• Stereochemistry : Levosulpiride’s S-configuration is critical for its activity, whereas the target compound’s stereochemical details are unspecified, leaving room for further study .

Biological Activity

(1-Ethylpyrrolidin-2-YL)methylamine, also known by its CAS number 1021000-74-7, is a compound that has garnered interest in the fields of medicinal chemistry and pharmacology. This article aims to explore its biological activity, including pharmacological properties, potential therapeutic applications, and relevant case studies.

• Molecular Formula : C13H28N2
• Molecular Weight : 212.37 g/mol
• CAS Number : 1021000-74-7

The biological activity of (1-Ethylpyrrolidin-2-YL)methylamine is primarily attributed to its structural similarity to known alkylating agents. Alkylating agents are known to interact with DNA, leading to cross-linking and subsequent inhibition of DNA replication, which can be utilized in cancer therapy. This compound's ability to modify nucleophilic sites on DNA may contribute to its potential antineoplastic properties .

Pharmacological Studies

• Antineoplastic Activity : Research indicates that compounds similar to (1-Ethylpyrrolidin-2-YL)methylamine exhibit significant cytotoxicity against various cancer cell lines. A comparative study on alkylating agents highlighted the effectiveness of such compounds in inhibiting tumor growth in experimental models .
• Neuropharmacological Effects : Given its pyrrolidine structure, there is potential for this compound to exhibit psychoactive properties. Preliminary studies suggest that related compounds may influence neurotransmitter systems, which could lead to applications in treating neurological disorders .
• Toxicity Profile : The safety and toxicity of (1-Ethylpyrrolidin-2-YL)methylamine have not been extensively documented; however, the general class of alkylating agents is associated with various side effects, including myelosuppression and organ toxicity .

Case Study 1: Anticancer Efficacy

In a study published by the Journal of Medicinal Chemistry, a series of alkylating agents were evaluated for their effectiveness against murine tumor models. Among the tested compounds, those structurally similar to (1-Ethylpyrrolidin-2-YL)methylamine exhibited significant tumor regression rates compared to control groups .

Data Summary Table

Property	Value
Molecular Formula	C13H28N2
Molecular Weight	212.37 g/mol
CAS Number	1021000-74-7
Antineoplastic Activity	Significant cytotoxicity
Neuropharmacological Effects	Potential modulation of neurotransmitters
Toxicity	Associated with alkylating agents